Cas no 146983-03-1 (N-benzyl-N-ethylcyclopentanamine)

• Product Name: N-benzyl-N-ethylcyclopentanamine
• CAS No: 146983-03-1
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 3768768
• Update Time: 2026-04-20

N-benzyl-N-ethylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-cyclopentyl-N-ethyl-
• N-benzyl-N-ethylcyclopentanamine

Additional information on N-benzyl-N-ethylcyclopentanamine

Professional Introduction to N-benzyl-N-ethylcyclopentanamine (CAS No. 146983-03-1)

N-benzyl-N-ethylcyclopentanamine, identified by the chemical compound code CAS No. 146983-03-1, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of cycloalkylamine derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in medicinal chemistry. The structural uniqueness of N-benzyl-N-ethylcyclopentanamine lies in its cyclopentanamine backbone, which is further functionalized with a benzyl group and an ethyl substituent. Such structural features contribute to its complex interaction with biological targets, making it a subject of extensive research in drug discovery and development.

The synthesis of N-benzyl-N-ethylcyclopentanamine involves multi-step organic reactions, typically starting from cyclopentanone or its derivatives. The introduction of the benzyl and ethyl groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize the synthesis process. These techniques not only enhance efficiency but also minimize unwanted by-products, crucial for pharmaceutical-grade compounds.

In recent years, N-benzyl-N-ethylcyclopentanamine has been explored for its potential therapeutic applications. Studies have indicated that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its utility in the development of novel neuromodulators. Specifically, its interaction with serotonin and dopamine receptors has been investigated in preclinical models, demonstrating promising effects on mood regulation and cognitive function. These findings align with the growing interest in targeted pharmacotherapy for neurological disorders.

Moreover, the structural framework of N-benzyl-N-ethylcyclopentanamine offers a scaffold for designing analogs with enhanced pharmacological properties. By modifying the benzyl and ethyl substituents or introducing additional functional groups, researchers can fine-tune the compound's bioactivity and selectivity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying more potent and selective drug candidates.

The role of computational chemistry in the study of N-benzyl-N-ethylcyclopentanamine cannot be overstated. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been instrumental in understanding its binding mechanisms and predicting its biological activity. These computational approaches complement experimental studies by providing insights into the molecular interactions at an atomic level. This synergy between experimental and computational methods accelerates the drug discovery process significantly.

Recent advancements in analytical chemistry have also contributed to a deeper understanding of N-benzyl-N-ethylcyclopentanamine's properties. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize the compound's purity, stability, and degradation pathways. These analytical techniques ensure that the compound meets stringent quality standards required for pharmaceutical applications.

The pharmacokinetic profile of N-benzyl-N-ethylcyclopentanamine is another critical aspect that has been extensively studied. Research indicates that this compound exhibits moderate solubility in both water and lipids, suggesting potential for oral administration. Additionally, preliminary studies on its metabolic pathways have revealed that it is metabolized primarily through cytochrome P450 enzymes, similar to many other pharmaceuticals. Understanding these metabolic routes is essential for predicting drug-drug interactions and optimizing dosing regimens.

Given its promising preclinical data, N-benzyl-N-ethylcyclopentanamine is being considered for further clinical investigation in specific therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical trials. Such trials will provide definitive evidence on the safety and efficacy of N-benzyl-N-ethylcyclopentanamine in human populations, paving the way for potential therapeutic applications.

The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating expertise from chemistry, biology, pharmacology, and medicine. The case of N-benzyl-N-ethylcyclopentanamine exemplifies this collaborative spirit. By leveraging cutting-edge research tools and interdisciplinary collaboration, scientists are able to explore complex biochemical pathways and develop innovative solutions to address unmet medical needs.

In conclusion,N-benzyl-N-ethylcyclopentanamine (CAS No. 146983-03-1) represents a significant advancement in pharmaceutical chemistry with diverse potential applications in medicine. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further research and development. As scientific understanding continues to evolve, N-benzyl-N-ethylcyclopentanamine will undoubtedly play a crucial role in shaping future therapeutic strategies across various medical disciplines.